Cas no 1326879-70-2 (4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1326879-70-2
• MF: C₂₅H₁₈BrN₃O₂
• MW: 472.33332490921
• CID: 5398826
• Update Time: 2025-05-30

4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)isoquinolin-1-one
• 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C25H18BrN3O2/c1-15-10-11-19(12-16(15)2)29-14-22(20-8-3-4-9-21(20)25(29)30)24-27-23(28-31-24)17-6-5-7-18(26)13-17/h3-14H,1-2H3
• InChI Key： MQNDYCMYQRHRPM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(Br)=C3)N=2)=CN1C1=CC=C(C)C(C)=C1

Additional information on 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one

4-[3-(3-Bromophenyl)-1,2,4-Oxadiazol-5-yl]-2-(3,4-Dimethylphenyl)-1,2-Dihydroisoquinolin-1-one

The compound 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one, with CAS No. 1326879-70-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates both an oxadiazole ring and an isoquinoline moiety, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the isoquinoline core. The introduction of the oxadiazole ring is achieved through a nucleophilic substitution reaction, where the bromine atom in the 3-bromophenyl group acts as a leaving group. This step is critical for ensuring the stability and reactivity of the final product.

In terms of applications, this compound has shown potential in the development of anticancer drugs. Studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The oxadiazole moiety is believed to play a key role in this activity by enhancing the molecule's ability to penetrate cellular membranes and interact with target proteins.

Beyond its medicinal applications, this compound has also been explored for its use in optoelectronic materials. The isoquinoline moiety contributes to its unique electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells. Recent research has focused on optimizing its photovoltaic efficiency by modifying the substituents on the phenyl rings.

The structural complexity of this compound presents both challenges and opportunities for further research. Its synthesis requires advanced techniques such as molecular modeling and computational chemistry, which have been instrumental in predicting its stability and reactivity. Additionally, ongoing studies are investigating its potential as a precursor for other bioactive molecules.

In conclusion, 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(3,4-dimethylphenyl)-1,2-dihydroisoquinolin-1-one represents a fascinating intersection of organic chemistry and materials science. Its unique structure and versatile properties make it a valuable compound for advancing both medicinal and technological applications. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in these fields.